Cas no 1334169-95-7 (α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol))

• Product Name: α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol)
• CAS No: 1334169-95-7
• MF: C₃₃H₅₉NO₁₇S
• MW: 773.883071184158
• MDL: MFCD21363255
• CID: 4772630
• PubChem ID: 329823963
• Update Time: 2026-02-26

α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-acetylsulfanylethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• PEG12-SATA (S-acetyl-PEG12-NHS ester)
• dPEG(R)12-SATA (S-acetyl-dPEG(R)12-NHS ester)
• alpha-Acethylthio-omega-(succinimidyl propionate) dodeca(ethylene glycol)
• AKOS030213603
• 1334169-95-7
• GS-9487
• dPEG??-SATA (S-acetyl-dPEG??-NHS ester)
• 2,5-DIOXOPYRROLIDIN-1-YL 2-OXO-6,9,12,15,18,21,24,27,30,33,36,39-DODECAOXA-3-THIADOTETRACONTAN-42-OATE
• MFCD21363255
• SCHEMBL16426465
• α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol)

• MDL： MFCD21363255
• Inchi： 1S/C33H59NO17S/c1-30(35)52-29-28-50-27-26-49-25-24-48-23-22-47-21-20-46-19-18-45-17-16-44-15-14-43-13-12-42-11-10-41-9-8-40-7-6-39-5-4-33(38)51-34-31(36)2-3-32(34)37/h2-29H2,1H3
• InChI Key： GSXZFZXFZLUQBO-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 773.35037059g/mol
• Monoisotopic Mass: 773.35037059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 52
• Rotatable Bond Count: 42
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 217

α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol)

Professional Introduction to Compound with CAS No. 1334169-95-7 and Product Name: α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol)

The compound with the CAS number 1334169-95-7 and the product name α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) represents a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and biomolecular research.

The molecular architecture of α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) is notable for its combination of functional groups that contribute to its versatility. The presence of an acetylthio group at the alpha position and a succinimidyl propionate moiety at the omega position provides multiple sites for chemical modification, enabling the compound to interact with biological targets in diverse ways. Additionally, the hexadeca(ethylene glycol) chain serves as a flexible spacer, enhancing solubility and bioavailability while maintaining structural stability.

In recent years, there has been growing interest in the development of polyethylene glycol (PEG)-based derivatives due to their favorable pharmacokinetic properties. The incorporation of a long PEG chain in this compound not only improves its solubility in aqueous environments but also extends its half-life in biological systems. This feature is particularly advantageous for therapeutic applications where prolonged exposure to the target is desired.

One of the most compelling aspects of α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) is its potential as a cross-linking agent in biomolecular interactions. The succinimidyl propionate group can undergo amide bond formation with nucleophiles such as amines, making it an excellent candidate for conjugation with peptides, proteins, and other biomolecules. This capability has opened up new avenues in drug design, particularly in the development of antibody-drug conjugates (ADCs) and protein-protein interaction modulators.

Recent studies have highlighted the utility of this compound in targeted drug delivery systems. By leveraging its PEG moiety, researchers have been able to develop nanoparticles that can evade biological barriers and deliver payloads directly to sites of interest. The acetylthio group also provides a site for further functionalization, allowing for the attachment of targeting ligands or cytotoxic agents. These advancements have shown promise in preclinical trials for treating various diseases, including cancer and inflammatory disorders.

The compound's unique properties have also been explored in the context of biosensors and diagnostic tools. Its ability to form stable complexes with biological molecules makes it an ideal candidate for developing high-affinity binding agents. Researchers have utilized α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) to create sensors that can detect specific biomarkers with high sensitivity and specificity. These sensors are crucial for early diagnosis and monitoring of diseases, offering potential improvements over traditional diagnostic methods.

From a synthetic chemistry perspective, the preparation of α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) involves multi-step reactions that showcase the ingenuity of modern synthetic methodologies. The synthesis requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact.

The applications of this compound extend beyond pharmaceuticals into materials science and nanotechnology. Its ability to form stable hydrogels and polymers has been exploited in developing biomedical materials such as wound dressings and tissue engineering scaffolds. The PEG chain enhances biocompatibility, making these materials suitable for implantation and long-term use.

In conclusion, α-Acethylthio-omega-(succinimidyl propionate) hexadeca(ethylene glycol) is a multifaceted compound with significant potential across multiple domains of science and medicine. Its unique molecular structure, combined with its functional versatility, makes it an invaluable tool for researchers seeking to develop innovative therapeutics and diagnostic tools. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in advancing medical science.